1-Octanol, 8-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-

• IUPAC Name: 8-[tert-butyl(dimethyl)silyl]oxyoctan-1-ol
• InChI: InChI=1S/C14H32O2Si/c1-14(2,3)17(4,5)16-13-11-9-7-6-8-10-12-15/h15H,6-13H2,1-5H3
• InChI Key: LCRZHACTAVRQDY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCCCCCCCCO
• Molecular Formula: C14H32O2Si
• DSSTOX Substance ID: DTXSID00453133
• Molecular Weight: 260.49 g/mol
• CAS No.: 91898-32-7

Description

Molecular Structure Analysis

The molecular formula of 1-Octanol, 8-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- is C24H36O2Si. The exact molecular structure is not provided in the search results.

Scientific Research Applications

Chemical and Physical Properties

1-Octanol and its derivatives, including 8-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-octanol, are known for their diverse chemical and physical properties. These compounds, which encompass a range of linear and branched alcohols, are primarily used in manufacturing esters such as phthalate plasticizers and in producing esters for plasticizers. Their low reactivity, except for the unsaturated alcohols, makes them suitable for various industrial applications. They are generally not reactive chemicals, which is an advantageous property for many industrial processes (Bevan, 2012).

Biological Applications

In biological research, 1-Octanol derivatives are explored for their potential in sustainable production methods. For instance, metabolic engineers have developed methods to produce 1-octanol using engineered microbes like Escherichia coli. This is significant for sustainable chemical production, as 1-octanol is a valuable molecule in the chemical industry used as a plasticizer and growth inhibitor of tobacco plant suckers. The low availability of eight-carbon acyl chains in natural lipid feedstocks and the challenges in petrochemical routes for medium-chain fatty alcohols make such biological routes particularly valuable (Hernández Lozada et al., 2020).

Material Science Applications

In material science, 1-Octanol derivatives are used in the study of polymorphism in pharmaceutical compounds. They help in characterizing polymorphic forms using spectroscopic and diffractometric techniques, essential for understanding the physical and chemical properties of pharmaceutical substances (Vogt et al., 2013).

Environmental Science Applications

In environmental science, the study of partition coefficients for compounds like 1-Octanol is crucial. Such studies are vital for accurate prediction of the environmental fate, distribution, and transport of materials like cyclic volatile methyl siloxanes and their degradation products. Understanding these partition coefficients helps in assessing the environmental impact of these compounds (Xu & Kropscott, 2012).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. More specific safety and hazard information is not provided in the search results.